Cas no 57345-44-5 (1-Azoniabicyclo[2.2.2]octane, 3-(acetyloxy)-1-methyl-, iodide)

• Product Name: 1-Azoniabicyclo[2.2.2]octane, 3-(acetyloxy)-1-methyl-, iodide
• CAS No: 57345-44-5
• MF: C₁₀H₁₈INO₂
• MW: 311.159895420074
• CID: 345693
• PubChem ID: 201718
• Update Time: 2025-04-19

1-Azoniabicyclo[2.2.2]octane, 3-(acetyloxy)-1-methyl-, iodide Chemical and Physical Properties

Names and Identifiers

• 1-Azoniabicyclo[2.2.2]octane, 3-(acetyloxy)-1-methyl-, iodide
• (1-methyl-1-azoniabicyclo[2.2.2]octan-3-yl) acetate,iodide
• 1-METHYL-DL-3-ACETOXYQUINUCLIDINIUM IODIDE
• NMQ-OAC
• 1-Methyl-3-hydroxyquinuclidinium iodide acetate
• 3-Acetoxy-1-methyl-chinuclidinium,Jodid
• 3-acetoxy-1-methyl-quinuclidinium,iodide
• 3-Acetoxyquinuclidine methiodide
• 3-Acetyloxychinuclidin-methoiodid
• 3-Hydroxy-1-methylquinuclidinium iodide acetate
• N-Methylaceclidine
• Quinuclidinium,3-hydroxy-1-methyl-,iodide,acetate
• DTXSID20985183
• 3-(ACETYLOXY)-1-METHYL-1-AZABICYCLO[2.2.2]OCTAN-1-IUM IODIDE
• 57345-44-5
• Quinuclidinium, 3-hydroxy-1-methyl-, iodide, acetate
• (1-methyl-1-azoniabicyclo[2.2.2]octan-3-yl) acetate;iodide
• 6659-53-6

• Inchi： 1S/C10H18NO2.HI/c1-8(12)13-10-7-11(2)5-3-9(10)4-6-11;/h9-10H,3-7H2,1-2H3;1H/q+1;/p-1
• InChI Key： RHDQEBGQEOWQCB-UHFFFAOYSA-M
• SMILES： [I-].O(C(C)=O)C1C[N+]2(C)CCC1CC2

Computed Properties

• Exact Mass: 311.03800
• Monoisotopic Mass: 311.03823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: -2.24890